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Compound of Interest

Compound Name:
(4-Methylpiperazin-1-yl)(4-

nitrophenyl)methanone

Cat. No.: B1298988 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological activities of the compound (4-Methylpiperazin-1-yl)(4-
nitrophenyl)methanone, intended for researchers, scientists, and professionals in drug

development. While specific biological data for this compound is limited in publicly available

literature, this guide draws upon information from structurally related molecules to infer its

potential applications and mechanisms of action.

Chemical and Physical Properties
(4-Methylpiperazin-1-yl)(4-nitrophenyl)methanone is a chemical compound with the

molecular formula C12H15N3O3.[1] Key identifying information and physical properties are

summarized in the table below.
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Property Value Reference

CAS Number 21091-98-5 [1]

Molecular Formula C12H15N3O3 [1]

Molecular Weight 249.27 g/mol [1]

Appearance Solid (predicted)

SMILES
CN1CCN(CC1)C(=O)C2=CC=

C(C=C2)--INVALID-LINK--[O-]
[2]

InChI Key
UMRXCSPRJVBXHH-

UHFFFAOYSA-N
[2]

Synthesis
A specific, peer-reviewed synthesis protocol for (4-Methylpiperazin-1-yl)(4-
nitrophenyl)methanone is not readily available in the scientific literature. However, a plausible

synthetic route can be proposed based on established methods for the synthesis of analogous

piperazine-containing compounds. The most likely approach involves the acylation of 1-

methylpiperazine with 4-nitrobenzoyl chloride.

Proposed Experimental Protocol:
Reaction: Acylation of 1-methylpiperazine with 4-nitrobenzoyl chloride.

Materials:

1-methylpiperazine

4-nitrobenzoyl chloride

Anhydrous dichloromethane (DCM) or a similar aprotic solvent

Triethylamine (TEA) or another suitable base

Silica gel for column chromatography
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Solvents for chromatography (e.g., ethyl acetate/hexanes mixture)

Procedure:

Dissolve 1-methylpiperazine (1.0 equivalent) in anhydrous DCM in a round-bottom flask

under an inert atmosphere (e.g., nitrogen or argon).

Add triethylamine (1.1 equivalents) to the solution and cool the mixture to 0 °C using an ice

bath.

Slowly add a solution of 4-nitrobenzoyl chloride (1.0 equivalent) in anhydrous DCM to the

reaction mixture.

Allow the reaction to warm to room temperature and stir for 12-24 hours. The reaction

progress can be monitored by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding water.

Separate the organic layer and wash it sequentially with a saturated aqueous solution of

sodium bicarbonate and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude product.

Purify the crude product by silica gel column chromatography using an appropriate solvent

system to yield pure (4-Methylpiperazin-1-yl)(4-nitrophenyl)methanone.

Diagram of Proposed Synthesis:
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Reactants Reagents & Solvent

Product

1-Methylpiperazine

(4-Methylpiperazin-1-yl)
(4-nitrophenyl)methanone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lab-chemicals.com [lab-chemicals.com]

2. (4-methylpiperazin-1-yl)(4-nitrophenyl)methanone (21091-98-5) - Chemical Safety,
Models, Suppliers, Regulation, and Patents - Chemchart [chemchart.com]

To cite this document: BenchChem. [An In-depth Technical Guide to (4-Methylpiperazin-1-yl)
(4-nitrophenyl)methanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1298988#what-is-4-methylpiperazin-1-yl-4-
nitrophenyl-methanone]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1298988?utm_src=pdf-body-img
https://www.benchchem.com/product/b1298988?utm_src=pdf-custom-synthesis
https://lab-chemicals.com/product/4-methylpiperazin-1-yl4-nitrophenylmethanone-95/
http://chemchart.com/-4-methylpiperazin-1-yl-4-nitrophenyl-methanone-detail.html
http://chemchart.com/-4-methylpiperazin-1-yl-4-nitrophenyl-methanone-detail.html
https://www.benchchem.com/product/b1298988#what-is-4-methylpiperazin-1-yl-4-nitrophenyl-methanone
https://www.benchchem.com/product/b1298988#what-is-4-methylpiperazin-1-yl-4-nitrophenyl-methanone
https://www.benchchem.com/product/b1298988#what-is-4-methylpiperazin-1-yl-4-nitrophenyl-methanone
https://www.benchchem.com/product/b1298988#what-is-4-methylpiperazin-1-yl-4-nitrophenyl-methanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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